Cas no 47855-94-7 ()

47855-94-7 structure
47855-94-7 structure
47855-94-7
4725077

Properties

Names and Identifiers

    • BIUNYMXQLNNMJR-UHFFFAOYSA-N
    • 1S/C24BF20/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33/q-1
    • [B+3]([C-]1=C(F)C(F)=C(F)C(F)=C1F)([C-]1=C(F)C(F)=C(F)C(F)=C1F)([C-]1=C(F)C(F)=C(F)C(F)=C1F)[C-]1=C(F)C(F)=C(F)C(F)=C1F

Synthesis

Synthetic Circuit 1

1467100-16-8 1467100-16-8
47855-94-7 47855-94-7
630-08-0 630-08-0
47855-94-7 47855-94-7
1799523-82-2 1799523-82-2
823-96-1 823-96-1
Reaction Conditions
1.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ;  2 atm, -78 °C; 24 h, 20 °C
Reference
Complete reductive cleavage of CO facilitated by highly electrophilic borocations
Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Synthetic Circuit 2

944069-55-0 944069-55-0
47855-94-7 47855-94-7
630-08-0 630-08-0
47855-94-7 47855-94-7
1799523-80-0 1799523-80-0
823-96-1 823-96-1
Reaction Conditions
1.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ;  2 atm, -78 °C; 100 °C
Reference
Complete reductive cleavage of CO facilitated by highly electrophilic borocations
Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Synthetic Circuit 3

47855-94-7 47855-94-7
13948-08-8 13948-08-8
1722-26-5 1722-26-5
47855-94-7 47855-94-7
1799523-80-0 1799523-80-0
823-96-1 823-96-1
Reaction Conditions
1.1 Solvents: 1,2-Dichlorobenzene ,  DMSO-d6 ;  10 min, rt
2.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ;  2 atm, -78 °C; 100 °C
Reference
Complete reductive cleavage of CO facilitated by highly electrophilic borocations
Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Synthetic Circuit 4

47855-94-7 47855-94-7
13948-08-8 13948-08-8
88996-23-0 88996-23-0
47855-94-7 47855-94-7
1799523-82-2 1799523-82-2
823-96-1 823-96-1
Reaction Conditions
1.1 Solvents: 1,2-Dichlorobenzene ,  DMSO-d6 ;  10 min, rt
2.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ;  2 atm, -78 °C; 24 h, 20 °C
Reference
Complete reductive cleavage of CO facilitated by highly electrophilic borocations
Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Raw materials

Preparation Products

Related Literature

47855-94-7 () Related Products

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